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Compound of Interest

Compound Name: Solvent Yellow 56

Cat. No.: B1223160

For researchers, scientists, and drug development professionals, sourcing high-purity chemical
compounds is a critical first step in ensuring the validity and reproducibility of experimental
results. This guide provides an in-depth overview of research-grade Solvent Yellow 56, its
commercial suppliers, technical specifications, and potential applications in a research setting.

Solvent Yellow 56, also known by its chemical name N,N-diethyl-4-(phenylazo)aniline and
CAS number 2481-94-9, is a yellow azo dye.[1][2] While it has widespread industrial
applications in coloring plastics, waxes, and oils, its properties as a fluorescent dye also make
it a compound of interest for laboratory research.[1][3] This guide focuses on the procurement
and potential utilization of research-grade Solvent Yellow 56.

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer Solvent Yellow 56, with purities suitable for research
applications. The table below summarizes the offerings from several prominent suppliers,
highlighting key technical data to aid in the selection of the appropriate grade for your specific
experimental needs.
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Molecular .
. Product . CAS Molecular . Physical
Supplier Purity Weight (
Name(s) Number Formula Form
g/mol )

Solvent
Yellow 56,
4-
) (Diethylami  >97%
Various Powder/Sol
) no)azoben (HPLC), 2481-94-9 Ci6H19Ns3 253.34 )

Suppliers id
zene, N,N- 98%, 99%
Diethyl-4-
(phenylazo

)aniline

Note: The information in this table is compiled from publicly available data from various
chemical suppliers. Researchers should always consult the supplier's specific Certificate of
Analysis (CoA) for the most accurate and up-to-date information.

Key Technical Data and Physical Properties

Beyond purity, several other physical and chemical properties of Solvent Yellow 56 are crucial
for its application in a research context.

Property Value Source

Melting Point 94-96 °C ChemicalBook

B Insoluble in water; Soluble in )
Solubility ] ) World dye variety[4]
various organic solvents.

Reddish yellow to light brown _
Appearance Multiple Sources
powder.

Potential Research Applications and Experimental
Considerations
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While detailed, peer-reviewed experimental protocols for the specific use of Solvent Yellow 56
in biological research are not widely documented in the primary literature, its classification as a
fluorescent dye suggests potential applications in cellular imaging and staining. Azo dyes, in
general, are utilized in various staining techniques.

Based on the properties of similar solvent dyes and fluorescent molecules, a hypothetical
application could involve the staining of lipid droplets within cells. The lipophilic nature of
Solvent Yellow 56 would theoretically allow it to accumulate in these nonpolar cellular
compartments.

Hypothetical Experimental Protocol: Staining of
Intracellular Lipid Droplets

The following is a generalized protocol that would require optimization for specific cell types
and experimental conditions.

Materials:

o Research-grade Solvent Yellow 56

o Dimethyl sulfoxide (DMSO) for stock solution preparation

e Phosphate-buffered saline (PBS)

e Cell culture medium

o Cultured cells (e.qg., adipocytes or other cells known to accumulate lipid droplets)
o Fluorescence microscope with appropriate filter sets

Methodology:

o Stock Solution Preparation: Prepare a 1 mM stock solution of Solvent Yellow 56 in high-
quality, anhydrous DMSO. Store at -20°C, protected from light.

o Working Solution Preparation: On the day of the experiment, dilute the stock solution in cell
culture medium or PBS to the desired final concentration. A starting range of 1-10 uM is
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suggested for initial optimization.

o Cell Staining:
o Grow cells on a suitable imaging substrate (e.g., glass-bottom dishes or coverslips).
o Remove the cell culture medium and wash the cells once with PBS.

o Add the Solvent Yellow 56 working solution to the cells and incubate for 15-30 minutes at
37°C, protected from light.

e Washing: Remove the staining solution and wash the cells two to three times with PBS to
remove excess dye and reduce background fluorescence.

e Imaging: Mount the coverslips or dishes and visualize the stained cells using a fluorescence
microscope. The optimal excitation and emission wavelengths will need to be determined
empirically, but based on its yellow color, excitation in the blue-green region of the spectrum
(e.g., ~488 nm) and emission in the yellow-orange region would be a logical starting point.

Visualizing the Path to Discovery

To aid researchers in navigating the process of utilizing a new chemical compound like Solvent
Yellow 56, the following diagrams illustrate key workflows and decision-making processes.
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Procurement and Validation Workflow for Research-Grade Solvent Yellow 56

Identify Potential Suppliers

'

Request and Compare Certificates of Analysis (CoA)

l

Evaluate Purity, Impurity Profile, and Physical Properties

'

Select Supplier and Procure Solvent Yellow 56

'

Perform In-house Quality Control (e.g., Solubility, Preliminary Staining)

l

Develop and Optimize Experimental Protocol

'

Conduct Research Experiments
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Procurement and validation workflow.
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Logical Relationship Between Supplier Specifications and Research Application Suitability

Supplier Specifications

Solubility in Organic Solvents Low Impurity Profile

allows for effective stock solution and staining reduces potential toxicity

Purity (>98%)

ensures consistent results minimizes fluorescent artifacts

Research Apiylication Suitability v

Minimal Off-Target Effects / High Cell Viability

High Reproducibility of Results Low Background Signal in Imaging

Click to download full resolution via product page

Supplier specifications and research suitability.

In conclusion, while Solvent Yellow 56 has a well-established industrial profile, its potential as
a research tool, particularly in the realm of fluorescence microscopy, is an area ripe for
exploration. By carefully selecting a high-purity grade from a reputable supplier and
systematically optimizing experimental protocols, researchers can begin to unlock the scientific

utility of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Technical Guide to Research-Grade Solvent Yellow
56 for Scientific Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223160#commercial-suppliers-of-research-grade-
solvent-yellow-56]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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